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CAS No.: 2131-38-6

Cat. No.: B1618986 Get Quote

Core Directive & Executive Summary
Thermal maturity assessment is the critical control point in de-risking hydrocarbon exploration.

It answers the fundamental question: Has this source rock generated oil or gas, and if so,

when?

This guide moves beyond basic definitions to provide a rigorous, field-proven workflow for

determining thermal maturity. We integrate three distinct datasets—Optical (Vitrinite

Reflectance), Pyrolytic (Rock-Eval

), and Molecular (Biomarker Isomerization)—to construct a self-validating maturity model.
Reliance on a single parameter is a primary cause of basin modeling failure due to phenomena
like vitrinite suppression or oil-based mud (OBM) contamination.

Optical Maturity: Vitrinite Reflectance ( )
Vitrinite Reflectance (

) remains the industry "Gold Standard" for calibrating burial history models. It measures the
percentage of incident light reflected from vitrinite macerals (derived from woody plant tissue),
which increases irreversibly with thermal stress.[1][2]

Experimental Protocol (Modified ASTM D7708)
Objective: Obtain a statistically significant mean random reflectance (
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) from indigenous vitrinite populations.

Reagents & Equipment:

Sample: Core chips or cuttings (>1g).

Mounting: Epoxy resin/hardener mixture.

Polishing: Silicon carbide papers (240–600 grit) followed by alumina/diamond slurries (0.3

m and 0.05

m).

Microscope: Incident light microscope with oil immersion objective (40x-50x), monochromatic

filter (546 nm), and photomultiplier.

Step-by-Step Methodology:

Cleaning: Wash cuttings to remove drilling mud. If OBM is present, solvent extraction

(DCM/MeOH) is mandatory prior to mounting to prevent softening of the resin.

Mounting: Pot samples in epoxy resin. Centrifuge to remove air bubbles and ensure particle

settling. Cure for 24 hours.

Grinding & Polishing:

Coarse: Grind flat using 600-grit SiC paper.

Fine: Polish with 0.3

m alumina slurry on a synthesis cloth.

Final: Polish with 0.05

m colloidal silica. Critical Step: The surface must be scratch-free; scratches scatter light,
artificially lowering

readings.
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Calibration: Calibrate the photometer using glass standards (e.g., Spinel

, YAG

) that bracket the expected sample maturity.

Measurement: Measure at least 50 random vitrinite particles. Avoid oxidized (pitted) or

recycled (high

) particles.

Data Interpretation & Windows
Maturity Stage (%) Range Hydrocarbon Phase

Immature < 0.55 Biogenic Gas / Kerogen

Early Oil 0.55 – 0.70 Heavy Oil

Peak Oil 0.70 – 1.00 Black Oil

Late Oil 1.00 – 1.30 Volatile Oil / Condensate

Wet Gas 1.30 – 2.00 Condensate / Wet Gas

Dry Gas > 2.00 Dry Gas (Methane)

Troubleshooting: The Suppression Effect
Problem: In hydrogen-rich (Type I/II) kerogens (e.g., lacustrine shales),

values are often "suppressed" (read lower than actual maturity) due to lipid adsorption on the
vitrinite structure. Correction: If

< 0.6% but fluorescence intensity is low, cross-check with

or biomarker ratios.

Pyrolytic Maturity: Rock-Eval ( )[3][4][5]
Rock-Eval pyrolysis is a rapid screening tool.[3][4] The parameter
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is the temperature at which the maximum release of hydrocarbons (S2 peak) occurs during
programmed heating.

Experimental Protocol
Objective: Determine

to

C accuracy.

Step-by-Step Methodology:

Preparation: Crush rock to powder (<250

m). Do not grind to flour, as this disrupts kerogen kinetics.

Weighing: Load ~60-100 mg into a crucible.

Pyrolysis Cycle:

Isotherm: 300°C for 3 mins (measures S1: free hydrocarbons).

Ramp: Heat from 300°C to 650°C at 25°C/min (Standard Cycle).

Detection: Flame Ionization Detector (FID) records hydrocarbons evolved.

Calculation: The instrument records the temperature of the oven at the precise moment the

S2 peak reaches its maximum height.

Interpretation Logic
is robust only when the S2 peak is distinct (>0.2 mg HC/g rock).

Immature:

C[3][5][6]

Oil Window:

C –
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C

Gas Window:

C[6]

Critical Caveat:

is dependent on Kerogen Type.[6][7] Type I (Lacustrine) kerogen enters the oil window at
higher

(~440-445°C) than Type II (Marine) kerogen due to higher activation energy bonds.

Molecular Maturity: Biomarker Isomerization
When optical and pyrolytic methods fail (e.g., suppression, OBM contamination), molecular

geochemistry provides the "chemical clock." We utilize the irreversible stereochemical

isomerization of steranes and hopanes.

Mechanism
Biological sterols are synthesized in the 20R configuration (biological). Upon burial and

heating, they isomerize to the thermodynamically stable 20S configuration (geological). The

ratio of S/(S+R) increases until equilibrium.

Experimental Protocol (GC-MS)
Objective: Quantify sterane isomers using Gas Chromatography-Mass Spectrometry (GC-MS).

Step-by-Step Methodology:

Extraction: Solvent extract (DCM:MeOH 93:7) pulverized rock for 24h (Soxhlet).

Asphaltene Precipitation: Precipitate asphaltenes using excess n-hexane.

Fractionation: Separate maltenes via column chromatography (silica/alumina) into Saturates,

Aromatics, and Polars.

Analysis: Inject Saturate fraction into GC-MS.
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Mode: Selected Ion Monitoring (SIM).

Target Ions: m/z 217 (Steranes), m/z 191 (Hopanes).

Integration: Integrate peak areas for:

C29 ngcontent-ng-c3932382896="" _nghost-ng-c706637299="" class="inline ng-star-

inserted">

20S and 20R Steranes.[8][9]

C29

and

Steranes.[8][10]

Visualization: Isomerization Pathway
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Figure 1: Stereochemical evolution of sterane biomarkers from biological precursors to

geological isomers under thermal stress.[5][8][10][11]

Data Interpretation Table
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Parameter Reaction
Range
(Immature ->
Mature)

Equilibrium
(End Point)

Approx.

Eq.

C29 Sterane 20S
C29

20S / (20S+20R)

0.0

0.55
~0.52 - 0.55 ~0.80 - 0.90%

C29 Sterane

C29

/ (

+

)

0.0

0.70
~0.67 - 0.71 ~0.90 - 1.00%

Hopane 22S
C32

22S / (22S+22R)

0.0

0.60
~0.57 - 0.62

~0.60% (Early

Oil)

Application Note: Hopane isomerization reaches equilibrium very early (start of oil window).

Sterane isomerization covers the entire oil window, making it the superior tool for peak oil

assessment.

Integrated Workflow: The Multi-Proxy Approach
No single parameter is infallible. The following workflow illustrates the decision logic for

integrating these datasets to validate maturity.
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Start: Maturity Assessment
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Figure 2: Decision logic for integrating optical, pyrolytic, and molecular maturity parameters to

resolve data conflicts.

Reconciliation Protocol
If

<

Equivalent: Suspect Suppression. This is common in Type I/II source rocks. Trust the

(if S2 is good) or run Biomarkers.

If

is anomalously low (<430°C) but

is high (>0.7%): Suspect Contamination (drilling mud/bitumen) or Mineral Matrix Effect
(retention of hydrocarbons). Trust the

.

If

and

disagree: Biomarkers are the "Referee." Sterane ratios are unaffected by suppression or
mineral matrix, though they can be affected by source facies variations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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[https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-parameters-in-oil-exploration
https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-parameters-in-oil-exploration
https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-parameters-in-oil-exploration
https://www.benchchem.com/product/b1618986#practical-applications-of-maturity-parameters-in-oil-exploration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1618986?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618986?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

